Cas no 7398-04-1 (4-Cinnolinol, 8-methyl-)

• Product Name: 4-Cinnolinol, 8-methyl-
• CAS No: 7398-04-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1768035
• Update Time: 2024-11-26

4-Cinnolinol, 8-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Cinnolinol, 8-methyl-

• Inchi： 1S/C9H8N2O/c1-6-3-2-4-7-8(12)5-10-11-9(6)7/h2-5H,1H3,(H,11,12)
• InChI Key： HPVCIMPQPYHDPM-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2C)=C(O)C=N1

Computed Properties

• Exact Mass: 160.06374

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Melting Point: 220-221 °C
• Boiling Point: 358.1±34.0 °C(Predicted)
• PSA: 46.01
• pka: 2.96±0.40(Predicted)